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Compound of Interest

Compound Name: 2-Bromo-4'-methylacetophenone

Cat. No.: B017258 Get Quote

This guide provides immediate, critical safety and logistical information for handling 2-Bromo-
4'-methylacetophenone. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and proper disposal.

Chemical Profile and Hazards

2-Bromo-4'-methylacetophenone (CAS No. 619-41-0) is a chemical intermediate with the

molecular formula C9H9BrO.[1] It is classified as a hazardous substance, and proper handling

is crucial to prevent exposure and ensure a safe working environment.

Hazard Identification:

The primary hazards associated with 2-Bromo-4'-methylacetophenone are:

Skin Irritation: Causes skin irritation.[1][2][3][4]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3][4]

Respiratory Irritation: May cause respiratory irritation.[1][2][3][4]

GHS Hazard Statements: H315, H319, H335[1][2][4]

Personal Protective Equipment (PPE)
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Strict adherence to the recommended personal protective equipment is mandatory to minimize

the risk of exposure when handling 2-Bromo-4'-methylacetophenone.

Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene,

or Viton™). Double gloving is

recommended.

To prevent skin contact and

absorption.[2][5]

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and airborne particles that can

cause severe eye damage.[2]

[3][5]

Skin and Body Protection

A lab coat worn over long-

sleeved clothing and closed-

toe shoes. For larger quantities

or splash potential, a chemical-

resistant apron is advised.

To minimize skin exposure.[3]

[5]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

a fume hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

To prevent inhalation of dust or

vapors.[2][3]

Handling and Storage Protocol
Engineering Controls:

Work in a well-ventilated area, preferably in a certified chemical fume hood.[2][3]

Ensure safety showers and eyewash stations are readily accessible.[3]

Safe Handling Procedures:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within the fume hood by ensuring it is clean and uncluttered.

Weighing and Transferring:

Carefully weigh the desired amount of 2-Bromo-4'-methylacetophenone in a tared

container inside the fume hood to minimize dust inhalation.[5]

When transferring, use appropriate tools like spatulas or funnels to prevent spills.[5]

Dissolving and Reactions:

If dissolving the compound, add the solvent to the solid slowly to avoid splashing.[5]

All reactions should be performed within the fume hood.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[2][3]

Decontaminate all work surfaces and equipment after use.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[3]

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3][4]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. If skin irritation

occurs, get medical advice/attention.[3][4]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a POISON CENTER or

doctor/physician if you feel unwell.[3][4]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Get

medical attention.[3]

Disposal Plan
Waste Classification: This material and its container must be disposed of as hazardous waste.

[6]

Disposal Procedure:

Solid Waste: Collect in a clearly labeled, sealed container for hazardous chemical waste.[5]

Liquid Waste (Solutions): Collect in a designated, sealed, and properly labeled hazardous

waste container. Do not mix with incompatible wastes.[5]

Contaminated Labware (Gloves, etc.): Place in a designated hazardous waste bag or

container.[5]

All waste must be disposed of through a licensed professional waste disposal service.[2] Do

not allow the product to enter drains.[7]
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Workflow for Safe Handling
1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling & Disposal

Don PPE

Prepare Fume Hood

Assemble Materials

Weigh Compound

Transfer/Dissolve

Perform Reaction

Decontaminate

Segregate Waste

Dispose via Licensed Service

Remove PPE & Wash Hands

Click to download full resolution via product page
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Caption: A step-by-step workflow for the safe handling of 2-Bromo-4'-methylacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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